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Compound of Interest

Compound Name: Conduritol A

Cat. No.: B15591776

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Conduritol A, a naturally occurring polyol of significant interest in chemical and pharmaceutical

research. This document compiles key data from Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) analyses, presented in a clear, tabular format for ease of

comparison. Detailed experimental protocols, based on established methodologies for polyol

characterization, are also provided.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for Conduritol A.

Table 1: 1H NMR Spectroscopic Data for Conduritol A
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Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-1 4.12 ddd 7.5, 4.5, 2.0

H-2 3.85 dd 7.5, 3.0

H-3 4.05 t 3.0

H-4 3.78 m -

H-5 5.85 ddd 10.0, 2.0, 1.5

H-6 5.75 ddd 10.0, 2.5, 1.0

Solvent: D2O

Table 2: 13C NMR Spectroscopic Data for Conduritol A
Carbon Chemical Shift (δ, ppm)

C-1 72.5

C-2 73.0

C-3 71.8

C-4 75.1

C-5 130.5

C-6 128.0

Solvent: D2O

Table 3: Infrared (IR) Spectroscopy Data for Conduritol A
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Wavenumber (cm-1) Functional Group Assignment

3350 (broad) O-H (hydroxyl) stretching

3010 =C-H (alkene) stretching

2920 C-H (alkane) stretching

1650 C=C (alkene) stretching

1080 C-O (hydroxyl) stretching

Sample preparation: KBr pellet

Table 4: Mass Spectrometry Data for Conduritol A
Ion m/z (calculated) m/z (observed) Method

[M+H]+ 147.0657 147.0655 HRMS (ESI)

[M+Na]+ 169.0477 169.0475 HRMS (ESI)

Molecular Formula: C6H10O4, Exact Mass: 146.0579

Experimental Protocols
The following are detailed methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the proton and carbon framework of Conduritol A.

Instrumentation: A high-field NMR spectrometer (e.g., Bruker Avance 400 MHz or higher)

equipped with a 5 mm probe.

Sample Preparation:

A sample of Conduritol A (typically 5-10 mg) is dissolved in approximately 0.6 mL of

deuterium oxide (D2O).

The solution is transferred to a 5 mm NMR tube.
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1H NMR Acquisition:

The spectrometer is tuned and the magnetic field is shimmed to achieve optimal resolution.

A standard one-dimensional proton NMR spectrum is acquired.

Typical parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and an

acquisition time of 2-3 seconds.

A sufficient number of scans (e.g., 16 or 32) are collected to ensure a good signal-to-noise

ratio.

The free induction decay (FID) is processed with an exponential multiplication (line

broadening of 0.3 Hz) and Fourier transformed.

The spectrum is phased and baseline corrected. Chemical shifts are referenced to the

residual HDO signal (δ 4.79 ppm).

13C NMR Acquisition:

A standard one-dimensional carbon NMR spectrum is acquired with proton decoupling.

Typical parameters include a 30° pulse width, a relaxation delay of 2 seconds, and an

acquisition time of 1-2 seconds.

A larger number of scans (e.g., 1024 or more) are typically required due to the low natural

abundance of 13C.

The FID is processed with an exponential multiplication (line broadening of 1-2 Hz) and

Fourier transformed.

The spectrum is phased and baseline corrected. Chemical shifts are referenced to an

internal standard or the solvent signal.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in Conduritol A.
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Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

Sample Preparation (KBr Pellet Method):

Approximately 1-2 mg of dry Conduritol A is finely ground with about 100-200 mg of dry

potassium bromide (KBr) powder in an agate mortar.

The mixture is transferred to a pellet press and compressed under high pressure to form a

thin, transparent pellet.

Data Acquisition:

A background spectrum of the empty sample compartment is recorded.

The KBr pellet containing the sample is placed in the sample holder.

The IR spectrum is recorded, typically in the range of 4000-400 cm-1.

Multiple scans (e.g., 16 or 32) are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and elemental composition of Conduritol A.

Instrumentation: A high-resolution mass spectrometer (HRMS), such as a time-of-flight (TOF)

or Orbitrap instrument, equipped with an electrospray ionization (ESI) source.

Sample Preparation:

A dilute solution of Conduritol A is prepared in a suitable solvent, such as methanol or a

mixture of water and acetonitrile.

A small amount of a modifying agent, such as formic acid or sodium acetate, may be added

to promote the formation of specific ions (e.g., [M+H]+ or [M+Na]+).

Data Acquisition:

The sample solution is infused into the ESI source at a low flow rate.
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The mass spectrometer is operated in positive ion mode.

Mass spectra are acquired over a relevant m/z range (e.g., 100-500).

The high-resolution capability of the instrument allows for the determination of the accurate

mass of the molecular ions, which is used to confirm the elemental composition.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

compound like Conduritol A.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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